2,3-Diethylpyrazine
2,3-Diethylpyrazine
2,3-Diethylpyrazine has been identified as one of the volatile flavor constituents in roasted coffee beans, roasted sesame seeds and baked potato.
2,3-Diethylpyrazine is naturally present in tobacco and has been added to tobacco as flavor ingredients. Interaction of 2,3-diethylpyrazine (a volatile flavor compound) with propyl gallate has been investigated.
2, 3-Diethylpyrazine, also known as fema 3136, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2, 3-diethylpyrazine is primarily located in the cytoplasm. 2, 3-Diethylpyrazine is a green, hazelnut, and nutty tasting compound that can be found in cereals and cereal products, nuts, and potato. This makes 2, 3-diethylpyrazine a potential biomarker for the consumption of these food products.
2,3-Diethylpyrazine is naturally present in tobacco and has been added to tobacco as flavor ingredients. Interaction of 2,3-diethylpyrazine (a volatile flavor compound) with propyl gallate has been investigated.
2, 3-Diethylpyrazine, also known as fema 3136, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2, 3-diethylpyrazine is primarily located in the cytoplasm. 2, 3-Diethylpyrazine is a green, hazelnut, and nutty tasting compound that can be found in cereals and cereal products, nuts, and potato. This makes 2, 3-diethylpyrazine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
15707-24-1
VCID:
VC21092555
InChI:
InChI=1S/C8H12N2/c1-3-7-8(4-2)10-6-5-9-7/h5-6H,3-4H2,1-2H3
SMILES:
CCC1=NC=CN=C1CC
Molecular Formula:
C8H12N2
Molecular Weight:
136.19 g/mol
2,3-Diethylpyrazine
CAS No.: 15707-24-1
Cat. No.: VC21092555
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3-Diethylpyrazine has been identified as one of the volatile flavor constituents in roasted coffee beans, roasted sesame seeds and baked potato. 2,3-Diethylpyrazine is naturally present in tobacco and has been added to tobacco as flavor ingredients. Interaction of 2,3-diethylpyrazine (a volatile flavor compound) with propyl gallate has been investigated. 2, 3-Diethylpyrazine, also known as fema 3136, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2, 3-diethylpyrazine is primarily located in the cytoplasm. 2, 3-Diethylpyrazine is a green, hazelnut, and nutty tasting compound that can be found in cereals and cereal products, nuts, and potato. This makes 2, 3-diethylpyrazine a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 15707-24-1 |
| Molecular Formula | C8H12N2 |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | 2,3-diethylpyrazine |
| Standard InChI | InChI=1S/C8H12N2/c1-3-7-8(4-2)10-6-5-9-7/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | GZXXANJCCWGCSV-UHFFFAOYSA-N |
| SMILES | CCC1=NC=CN=C1CC |
| Canonical SMILES | CCC1=NC=CN=C1CC |
| Boiling Point | 181.0 °C |
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